1-(azepan-1-yl)-2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H27N5O2/c1-24-16-12-15(18-14-19-16)21-10-8-20(9-11-21)13-17(23)22-6-4-2-3-5-7-22/h12,14H,2-11,13H2,1H3
• InChI Key: XENQZJBTGRLAOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)CC(=O)N3CCCCCC3
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol

Description

1-(Azepan-1-yl)-2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]ethan-1-one, also known as 6-methoxypyrimidin-4-ylpiperazine (MPP) is a synthetic compound that has been studied for its potential therapeutic applications in the medical field. MPP is a member of the piperazine family and is closely related to other compounds such as piperidine and piperazine. MPP has been studied for its potential use in the treatment of various conditions including depression, anxiety, and schizophrenia.

Scientific Research Applications

MPP has been studied for its potential therapeutic applications in the medical field. It has been shown to have antidepressant, anxiolytic, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Additionally, MPP has been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects in animal models.

Mechanism of Action

The exact mechanism of action of MPP is not yet fully understood. However, it is known to act as an agonist at the 5-HT2A serotonin receptor, which is involved in the regulation of mood and behavior. Additionally, MPP is known to act as an antagonist at the NMDA receptor, which is involved in the regulation of memory and learning. It is also known to act as an agonist at the α2-adrenergic receptor, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
MPP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which can lead to an improvement in mood and behavior. It has also been shown to reduce levels of glutamate, which is an excitatory neurotransmitter that is involved in the regulation of memory and learning. Additionally, MPP has been shown to increase levels of dopamine, which is a neurotransmitter involved in the regulation of reward and motivation.

Advantages and Limitations for Lab Experiments

The use of MPP in lab experiments has a number of advantages. It has a relatively low toxicity, which makes it safe to use in laboratory settings. Additionally, it has a relatively short half-life, which makes it easier to control the concentration of the compound in the experiment. However, there are some limitations to the use of MPP in lab experiments. It is a relatively new compound, and there is limited information available about its effects in humans. Additionally, the exact mechanism of action of MPP is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

The potential therapeutic applications of MPP are still being explored. Further research is needed to better understand the exact mechanism of action of MPP and to determine the optimal dosage and administration. Additionally, further research is needed to determine the long-term safety and efficacy of MPP in humans. Additionally, further research is needed to explore the potential use of MPP in the treatment of other conditions such as pain, addiction, and obesity. Finally, further research is needed to explore the potential use of MPP in combination with other compounds for the treatment of various conditions.

Synthesis Methods

The synthesis of MPP is a multi-step process which involves the use of various chemical reagents. The first step involves the reaction of piperazine with 1-(azepan-1-yl)-2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]ethan-1-oneimidin-4-yl chloride, which is then followed by the reaction of the resulting piperazine derivative with azepane. The final step involves the reaction of the azepane derivative with ethan-1-one, which results in the formation of MPP.